Cas no 2228187-64-0 (2-fluoro-1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(thiophen-2-yl)ethan-1-ol
• CAS No: 2228187-64-0
• MF: C₆H₇FOS
• MW: 146.182584047318
• CID: 6362395
• PubChem ID: 165648138
• Update Time: 2025-10-12

2-fluoro-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(thiophen-2-yl)ethan-1-ol
• 2-fluoro-1-(thiophen-2-yl)ethanol
• EN300-1832343
• 2228187-64-0

• Inchi： 1S/C6H7FOS/c7-4-5(8)6-2-1-3-9-6/h1-3,5,8H,4H2
• InChI Key： CUTPSTANBIZGOJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CF)O

Computed Properties

• Exact Mass: 146.02016418g/mol
• Monoisotopic Mass: 146.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-fluoro-1-(thiophen-2-yl)ethan-1-ol

Research Brief on 2-Fluoro-1-(thiophen-2-yl)ethan-1-ol (CAS: 2228187-64-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-fluoro-1-(thiophen-2-yl)ethan-1-ol (CAS: 2228187-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-fluoro-1-(thiophen-2-yl)ethan-1-ol as a versatile intermediate in the synthesis of fluorinated heterocyclic compounds. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both a fluorine atom and a thiophene ring in this compound makes it particularly valuable for the development of novel bioactive molecules.

One of the key advancements in the application of 2-fluoro-1-(thiophen-2-yl)ethan-1-ol is its use in the synthesis of kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and fluorinated analogs often exhibit improved selectivity and potency. A 2023 study demonstrated that derivatives of this compound showed promising inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 2-fluoro-1-(thiophen-2-yl)ethan-1-ol has been explored for its antimicrobial properties. A recent publication in the Journal of Medicinal Chemistry reported that fluorinated thiophene derivatives, including this compound, exhibited broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

The synthetic routes to 2-fluoro-1-(thiophen-2-yl)ethan-1-ol have also been optimized in recent years. A 2022 study described a novel catalytic asymmetric fluorination method that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for its application in chiral drug synthesis, where enantiopurity is often essential for biological activity.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-fluoro-1-(thiophen-2-yl)ethan-1-ol. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, 2-fluoro-1-(thiophen-2-yl)ethan-1-ol (CAS: 2228187-64-0) represents a valuable tool in medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial therapy. Continued research into its derivatives and mechanisms of action is likely to yield further insights and therapeutic candidates in the coming years.